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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B12392862 Get Quote

Technical Support Center: GSK3735967
Welcome to the technical support center for GSK3735967. This resource is designed for

researchers, scientists, and drug development professionals, providing essential information

and troubleshooting guidance for the effective use of GSK3735967 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK3735967 and what is its mechanism of action?

A1: GSK3735967 is a potent and selective, non-nucleoside inhibitor of DNA methyltransferase

1 (DNMT1).[1] DNMT1 is a key enzyme responsible for maintaining DNA methylation patterns

following DNA replication. By inhibiting DNMT1, GSK3735967 can lead to the reversal of

aberrant DNA hypermethylation, a common epigenetic alteration in cancer, which can result in

the re-expression of silenced tumor suppressor genes. The mechanism of action involves

blocking the transfer of methyl groups to DNA.[2]

Q2: What is the known solubility of GSK3735967?

A2: GSK3735967 is readily soluble in dimethyl sulfoxide (DMSO). While specific quantitative

data for aqueous solubility is limited, it is known to have low solubility in aqueous solutions and

may require the use of co-solvents for stable formulation.

Q3: How should I prepare a stock solution of GSK3735967?
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A3: It is recommended to first prepare a concentrated stock solution in an organic solvent.

Based on available data, a 10 mM stock solution in DMSO is a common starting point. For in

vivo studies, a formulation in a vehicle containing DMSO, PEG300, Tween-80, and saline has

been reported.[1]

Q4: How should I store GSK3735967 powder and stock solutions?

A4:

Solid Powder: Store at -20°C for long-term storage.

In Solvent (e.g., DMSO): Aliquot and store at -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues
This guide addresses common challenges related to the solubility of GSK3735967 during

experimental use.

Issue 1: Precipitation occurs when diluting a DMSO stock solution into aqueous media (e.g.,

PBS or cell culture medium).

Potential Cause: "Solvent shift" is a common phenomenon where a compound that is soluble

in a concentrated organic stock solution precipitates upon dilution into an aqueous buffer in

which it is less soluble.

Solutions:

Lower the final concentration: The final concentration of GSK3735967 in the aqueous

medium may be exceeding its solubility limit. Try using a lower final concentration.

Reduce the final DMSO concentration: While DMSO is a good solvent for GSK3735967,

high final concentrations can be toxic to cells. Aim for a final DMSO concentration of less

than 0.5% in your cell culture medium, and always include a vehicle control in your

experiments.

Use a pre-warmed medium: Warming the aqueous medium to 37°C before adding the

stock solution can sometimes improve solubility.
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Stepwise dilution: Instead of adding the DMSO stock directly to the full volume of aqueous

medium, try a stepwise dilution. First, dilute the DMSO stock into a small volume of the

aqueous medium, vortex briefly, and then add this intermediate dilution to the final volume.

Consider co-solvents: For challenging applications, the use of excipients like PEG300 and

Tween-80, as indicated in in vivo formulations, might be necessary to maintain solubility in

aqueous solutions.[1]

Issue 2: The compound does not fully dissolve in DMSO.

Potential Cause: The concentration may be too high, or the DMSO may have absorbed

water, which can reduce its solvating power.

Solutions:

Use anhydrous DMSO: Ensure you are using high-quality, anhydrous DMSO.

Gentle warming and sonication: Gentle warming of the solution (e.g., in a 37°C water bath)

and brief sonication can aid in dissolution. Avoid excessive heat, which could degrade the

compound.

Quantitative Data Summary
Parameter Solvent/Vehicle Solubility Source

In Vitro Solubility DMSO 10 mM ProbeChem

In Vivo Formulation 1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.35

mM)
MedChemExpress[1]

In Vivo Formulation 2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.08 mg/mL (4.35

mM)
MedChemExpress[1]

In Vivo Formulation 3
10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (4.35

mM)
MedChemExpress[1]
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

GSK3735967 (solid powder, MW: 477.63 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of GSK3735967 to equilibrate to room temperature before opening.

2. Weigh out the desired amount of GSK3735967 powder using an analytical balance. For 1

mL of a 10 mM stock solution, you will need 4.776 mg.

3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex the solution until the compound is completely dissolved. Gentle warming or brief

sonication can be used if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture

Materials:

10 mM GSK3735967 stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Procedure:

1. Thaw an aliquot of the 10 mM GSK3735967 stock solution at room temperature.
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2. Calculate the volume of the stock solution needed to achieve the desired final

concentration in your cell culture medium. For example, to make 10 mL of a 10 µM

working solution, you would add 10 µL of the 10 mM stock solution.

3. Add the calculated volume of the stock solution to the pre-warmed cell culture medium.

4. Mix immediately by gentle swirling or pipetting to ensure rapid and even distribution and to

minimize the risk of precipitation.

5. The final DMSO concentration in this example would be 0.1%. Always include a vehicle

control with the same final DMSO concentration in your experiments.
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Caption: DNMT1 Signaling Pathway and Inhibition by GSK3735967.
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Caption: Troubleshooting workflow for GSK3735967 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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